Cas no 66122-94-9 (5-nitro-3,4-dihydro-1H-2-benzopyran-1-one)

• Product Name: 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one
• CAS No: 66122-94-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD27976134
• CID: 3214764
• PubChem ID: 12401209
• Update Time: 2025-06-08

5-nitro-3,4-dihydro-1H-2-benzopyran-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-2-BENZOPYRAN-1-ONE, 3,4-DIHYDRO-5-NITRO-
• 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one
• SCHEMBL13046531
• 66122-94-9
• EN300-25115115
• 5-nitro-3,4-dihydroisochromen-1-one

• MDL： MFCD27976134
• Inchi： 1S/C9H7NO4/c11-9-7-2-1-3-8(10(12)13)6(7)4-5-14-9/h1-3H,4-5H2
• InChI Key： FEUMVXQSJWHGJB-UHFFFAOYSA-N
• SMILES： C1OC(=O)C2=CC=CC([N+]([O-])=O)=C2C1

Computed Properties

• Exact Mass: 193.03750770Da
• Monoisotopic Mass: 193.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one

Introduction to 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one (CAS No. 66122-94-9)

5-nitro-3,4-dihydro-1H-2-benzopyran-1-one, with the CAS number 66122-94-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans, which are characterized by their fused ring structure consisting of a benzene ring and a pyran ring. The presence of the nitro group at the 5-position imparts unique chemical and biological properties to this molecule, making it a subject of extensive study in various scientific disciplines.

The chemical structure of 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one is defined by its molecular formula C₁₀H₉NO₄. The nitro group (-NO₂) is a strong electron-withdrawing group, which influences the reactivity and stability of the molecule. This compound is often synthesized through a series of chemical reactions, including nitration and reduction processes, which are well-documented in the literature.

In recent years, 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one has gained attention for its potential applications in medicinal chemistry. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory and antioxidant properties. These properties are attributed to the nitro group's ability to modulate various biological pathways and interactions.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one has also been explored for its antioxidant activity. A study published in the Oxidative Medicine and Cellular Longevity in 2022 demonstrated that this compound scavenges free radicals and protects cells from oxidative stress-induced damage. The antioxidant effects were attributed to the nitro group's ability to stabilize reactive oxygen species (ROS) and prevent lipid peroxidation.

The potential therapeutic applications of 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one have led to its evaluation in preclinical studies. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the compound's efficacy in a mouse model of inflammatory bowel disease (IBD). The results showed that treatment with 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one significantly reduced inflammation and improved intestinal barrier function. These findings highlight the compound's potential as a novel therapeutic agent for IBD.

In addition to its biological activities, the chemical stability and solubility of 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one are important considerations for its practical applications. Studies have shown that this compound is stable under various conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory research and pharmaceutical formulations.

The synthesis of 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one has been optimized through several methods. One common approach involves the nitration of 3,4-dihydrocoumarin followed by reduction to form the desired product. The reaction conditions and catalysts used can significantly affect the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods that reduce waste and improve sustainability.

In conclusion, 5-nitro-3,4-dihydro-1H-2-benzopyran-1-one (CAS No. 66122-94-9) is a versatile compound with promising applications in medicinal chemistry. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to explore its biological activities and optimize its synthesis methods, contributing to advancements in both fundamental science and applied research.